Cas no 1503263-51-1 (2-chloro-4-(4-chlorophenoxy)-5-fluoropyrimidine)

• Product Name: 2-chloro-4-(4-chlorophenoxy)-5-fluoropyrimidine
• CAS No: 1503263-51-1
• MF: C₁₀H₅Cl₂FN₂O
• MW: 259.063903570175
• MDL: MFCD21788852
• CID: 5180591
• PubChem ID: 79081619
• Update Time: 2025-05-26

2-chloro-4-(4-chlorophenoxy)-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-4-(4-chlorophenoxy)-5-fluoro-
• 2-Chloro-4-(4-chlorophenoxy)-5-fluoropyrimidine
• 2-chloro-4-(4-chlorophenoxy)-5-fluoropyrimidine

• MDL： MFCD21788852
• Inchi： 1S/C10H5Cl2FN2O/c11-6-1-3-7(4-2-6)16-9-8(13)5-14-10(12)15-9/h1-5H
• InChI Key： ZIECCDVVIPKKRI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(F)C(OC2=CC=C(Cl)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-chloro-4-(4-chlorophenoxy)-5-fluoropyrimidine

Research Brief on 2-Chloro-4-(4-chlorophenoxy)-5-fluoropyrimidine (CAS: 1503263-51-1) in Chemical Biology and Pharmaceutical Applications

The compound 2-chloro-4-(4-chlorophenoxy)-5-fluoropyrimidine (CAS: 1503263-51-1) has recently emerged as a significant intermediate in pharmaceutical development, particularly in the synthesis of novel kinase inhibitors and antiviral agents. Recent studies have highlighted its structural versatility as a pyrimidine derivative, with the chloro and fluorinated substitutions at positions 2 and 5 respectively providing unique electronic properties that enhance its reactivity in nucleophilic aromatic substitution reactions. This molecular scaffold has shown particular promise in the development of targeted therapies for oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in synthesizing Bruton's tyrosine kinase (BTK) inhibitors. The 4-(4-chlorophenoxy) moiety was found to significantly improve binding affinity to the BTK active site when incorporated into final drug candidates. The fluoropyrimidine core structure contributed to enhanced metabolic stability, addressing a key challenge in previous generations of kinase inhibitors. These findings suggest that 1503263-51-1 could play a crucial role in developing next-generation treatments for B-cell malignancies.

Recent synthetic methodology developments have expanded the utility of 2-chloro-4-(4-chlorophenoxy)-5-fluoropyrimidine in medicinal chemistry. A 2024 Nature Communications paper detailed a novel palladium-catalyzed cross-coupling protocol that enables efficient functionalization at the 2-chloro position while preserving the sensitive fluoropyrimidine structure. This breakthrough has opened new avenues for creating diverse chemical libraries based on this scaffold, with potential applications in high-throughput screening for drug discovery programs.

The compound's antiviral potential has been another focus of recent research. Studies have identified its structural similarity to known viral polymerase inhibitors, particularly against RNA viruses. In computational docking studies, derivatives of 1503263-51-1 showed promising binding interactions with conserved regions of SARS-CoV-2 RNA-dependent RNA polymerase, suggesting potential applications in developing broad-spectrum antiviral agents. These findings were supported by in vitro assays demonstrating micromolar inhibition of viral replication.

From a chemical biology perspective, the unique electronic properties of 2-chloro-4-(4-chlorophenoxy)-5-fluoropyrimidine make it an attractive scaffold for developing chemical probes. The fluorine atom at position 5 allows for ¹⁹F NMR applications in studying protein-ligand interactions, while the chlorophenoxy group provides a handle for further functionalization with fluorescent tags or affinity labels. Recent work has utilized this compound to develop activity-based probes for studying nucleotide-binding proteins in cellular systems.

Manufacturing and scale-up considerations for 1503263-51-1 have also seen advancements. A 2023 patent application disclosed an improved synthetic route with higher yields and reduced environmental impact through solvent optimization and catalytic methods. These process chemistry developments are critical for ensuring reliable supply as research interest in this compound grows, particularly for pharmaceutical applications requiring Good Manufacturing Practice (GMP) standards.

Looking forward, the versatility of 2-chloro-4-(4-chlorophenoxy)-5-fluoropyrimidine suggests it will continue to be an important building block in medicinal chemistry. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development and as a core structure for covalent inhibitors. The compound's balanced lipophilicity and polarity profile make it particularly suitable for addressing challenges in drug permeability while maintaining solubility - a key consideration in modern drug design paradigms.